Cas no 2361901-01-9 (1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide)

1-(Prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide is a specialized chemical compound featuring a piperidine core functionalized with an acrylamide group and a pyrimidinyl carboxamide moiety. Its structure offers versatility in medicinal chemistry and drug development, particularly as a potential intermediate for kinase inhibitors or other biologically active molecules. The acrylamide group enables covalent binding applications, while the pyrimidine ring enhances hydrogen-bonding interactions, improving target specificity. This compound is suitable for research in small-molecule therapeutics, particularly in oncology and inflammation. High purity and well-defined synthetic pathways ensure reproducibility for experimental use. Its balanced reactivity and stability make it a valuable scaffold for further derivatization in pharmaceutical discovery.
1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide structure
2361901-01-9 structure
Product Name:1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide
CAS No:2361901-01-9
MF:C13H16N4O2
MW:260.291742324829
CID:5413651
PubChem ID:145893154
Update Time:2025-10-28

1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-Prop-2-enoyl-N-pyrimidin-5-ylpiperidine-4-carboxamide
    • Z1704072357
    • EN300-26579827
    • 2361901-01-9
    • 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide
    • 1-(1-Oxo-2-propen-1-yl)-N-5-pyrimidinyl-4-piperidinecarboxamide
    • Inchi: 1S/C13H16N4O2/c1-2-12(18)17-5-3-10(4-6-17)13(19)16-11-7-14-9-15-8-11/h2,7-10H,1,3-6H2,(H,16,19)
    • InChI Key: ZUXRQKHJRFKKCJ-UHFFFAOYSA-N
    • SMILES: N1(C(=O)C=C)CCC(C(NC2=CN=CN=C2)=O)CC1

Computed Properties

  • Exact Mass: 260.12732577g/mol
  • Monoisotopic Mass: 260.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • Density: 1.267±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 570.4±43.0 °C(Predicted)
  • pka: 12.55±0.20(Predicted)

1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26579827-0.05g
1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide
2361901-01-9 95.0%
0.05g
$246.0 2025-03-20

Additional information on 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide

Introduction to 1-(Prop-2-enoyl)-N-(Pyrimidin-5-yl)piperidine-4-carboxamide (CAS No. 2361901-01-9)

1-(Prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide, with the CAS number 2361901-01-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its conjugated double bond and amide functional groups, which contribute to its pharmacological properties.

The molecular structure of 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide consists of a piperidine ring substituted with a prop-2-enoyl group at the 1-position and a pyrimidin-5-yl group at the 4-position. The presence of these functional groups imparts specific chemical and biological activities, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-proliferative activities. These properties are attributed to its ability to inhibit specific enzymes involved in inflammatory responses and cell proliferation, such as cyclooxygenase (COX) and protein kinase C (PKC).

In addition to its anti-inflammatory effects, 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of apoptosis-related proteins, such as Bcl-2 and caspase enzymes, which are crucial for programmed cell death.

The pharmacokinetic profile of 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide has also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity and minimal side effects in preclinical models suggest a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms associated with inflammatory diseases and cancer. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

The synthesis of 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide involves several well-established chemical reactions. One common approach is to start with a piperidine derivative and sequentially introduce the propenoyl and pyrimidinyl groups through selective functionalization steps. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production.

In conclusion, 1-(prop-2-enoyl)-N-(pyrimidin-5-yl)piperidine-4-carboxamide (CAS No. 2361901-01-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further development in the treatment of inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel therapeutic agent.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd